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Compound of Interest

Compound Name: 5-Methyiltetrahydrofolic acid-13C6
Cat. No.: B15558108
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, key
specifications, and relevant experimental applications of high-purity 5-Methyltetrahydrofolic
acid-13Ce (5-MTHF-13Ce). This isotopically labeled form of the primary active metabolite of folate
is a critical tool in metabolic research, clinical diagnostics, and drug development, enabling
precise tracing and quantification in complex biological systems.

Commercial Availability and Specifications

High-purity 5-Methyltetrahydrofolic acid-13Ce is available from specialized chemical suppliers.
While several vendors offer various isotopically labeled forms of 5-MTHF, Alfa Chemistry is a
notable commercial source for the 13Ce variant. For comparative purposes, specifications for
the more commonly listed 13Cs variant from other major suppliers are also included.

Table 1: Commercial Supplier Specifications for Isotopically Labeled 5-Methyltetrahydrofolic
Acid

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15558108#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

) Product CAS Molecular ] Isotopic
Supplier Purity .
Name Number Formula Enrichment
[13Cé]-5-
Alfa C1413CeH2sN7
. Methyltetrahy =~ 212248-92-5 >98% 99% 13C
Chemistry ] ] Os
drofolic acid
5-
Cambridge Methyltetrahy
_ _ 95%
Isotope drofolic acid 2687960-08- 13C5C15H25N7 ) 99 atom %
) ) (Chemical
Laboratories, (glutamic 1 Os ) 13C
) Purity)
Inc. acid-13Cs,
99%)
5-
) Methyltetrahy
Sigma- ] ) - 13Cs5C1s5H25N7 99 atom %
] drofolic acid- Not specified 95% (CP)
Aldrich ] Os 13C
(glutamic
acid-13Cs)
5-
MedChemEx Methyltetrahy - - - -
o Not specified Not specified Not specified Not specified
press drofolic acid-
13C5

The Role of 5-MTHF in One-Carbon Metabolism

5-Methyltetrahydrofolic acid is the primary circulating form of folate in the body and plays a
crucial role in one-carbon metabolism. This metabolic network is fundamental for the synthesis
of nucleotides (purines and thymidylate) and amino acids (methionine), as well as for the
methylation of DNA, RNA, and proteins. The use of 3C-labeled 5-MTHF allows researchers to
trace the flux of one-carbon units through these critical pathways.

Below is a diagram illustrating the central role of 5-MTHF in the folate and methionine cycles.
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Diagram of the central role of 5-MTHF in one-carbon metabolism.

Experimental Protocols: Quantification of 5-MTHF-
13Ce in Biological Samples

The quantification of 5-MTHF-13Ces and its metabolites in biological matrices such as plasma or
serum is typically performed using liquid chromatography-tandem mass spectrometry (LC-
MS/MS). This technique offers high sensitivity and specificity, allowing for the differentiation of
the labeled compound from its endogenous, unlabeled counterparts.
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Key Experimental Steps:
e Sample Preparation:

o To 500 pL of plasma or serum, add an appropriate internal standard (e.g., 13Cs-5-MTHF or
a deuterated analog).

o Precipitate proteins by adding 1.5 mL of methanol containing an antioxidant like 2-
mercaptoethanol and a small amount of ammonium hydroxide to improve stability.

o Vortex the mixture thoroughly and centrifuge to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.
e LC-MS/MS Analysis:

o Chromatography: Separation is typically achieved on a C18 reversed-phase column. A
gradient elution with a mobile phase consisting of an aqueous component (e.g., 0.1%
formic acid in water) and an organic component (e.g., acetonitrile or methanol) is
commonly used.

o Mass Spectrometry: Detection is performed using a tandem mass spectrometer equipped
with an electrospray ionization (ESI) source, usually operated in positive ion mode.
Multiple Reaction Monitoring (MRM) is employed for selective and sensitive quantification.
The MRM transitions would be specific for the precursor and product ions of 5-MTHF-13Ce
and the internal standard.

Below is a workflow diagram for a typical LC-MS/MS experiment for 5-MTHF-33Ce analysis.
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Workflow for the quantification of 5-MTHF-13Cs by LC-MS/MS.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15558108/docs?utm_src=pdf-body-img#commercial-sources-and-technical-guide-for-high-purity-5-methyltetrahydrofolic-acid-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Drug Development

The use of 5-Methyltetrahydrofolic acid-13Ce as a tracer provides valuable insights into several
areas of research:

e Metabolic Flux Analysis: Tracing the 13C label allows for the determination of the rates of
metabolic pathways involved in one-carbon metabolism. This is particularly relevant in
cancer research, where metabolic reprogramming is a hallmark of tumor cells.

» Bioavailability Studies: It can be used to accurately determine the absorption and
bioavailability of different forms of folate from foods or supplements.

e Pharmacokinetics and Drug Metabolism: In drug development, it can be used to study how a
drug candidate affects folate metabolism or to trace the metabolic fate of folate-based drugs.

 Clinical Diagnostics: Isotope dilution assays using *Ce-5-MTHF as an internal standard can
provide highly accurate measurements of endogenous folate levels, aiding in the diagnosis
of folate deficiencies.

This technical guide provides a foundational understanding of the commercial sources,
technical specifications, and applications of high-purity 5-Methyltetrahydrofolic acid-*3Cs. For
specific applications, researchers should consult the detailed product information from the
respective suppliers and relevant scientific literature for optimized experimental protocols.

» To cite this document: BenchChem. [Commercial Sources and Technical Guide for High-
Purity 5-Methyltetrahydrofolic Acid-*3Ce]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558108/docs#commercial-sources-and-technical-
guide-for-high-purity-5-methyltetrahydrofolic-acid-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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